2-{[(2-cyclohexylethyl)thio]methyl}-1H-benzimidazole

• IUPAC Name: 2-(2-cyclohexylethylsulfanylmethyl)-1H-benzimidazole
• InChI: InChI=1S/C16H22N2S/c1-2-6-13(7-3-1)10-11-19-12-16-17-14-8-4-5-9-15(14)18-16/h4-5,8-9,13H,1-3,6-7,10-12H2,(H,17,18)
• InChI Key: GMVZFSMJNRYGPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCSCC2=NC3=CC=CC=C3N2
• Molecular Formula: C16H22N2S
• Molecular Weight: 274.4 g/mol

Description

2-{[(2-cyclohexylethyl)thio]methyl}-1H-benzimidazole is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a benzimidazole derivative that has a thiomethyl group attached to its cyclohexyl ring. The synthesis of this compound is relatively simple, and it has been widely studied for its biological properties.

Mechanism of Action

The mechanism of action of 2-{[(2-cyclohexylethyl)thio]methyl}-1H-benzimidazole is not fully understood. However, it is believed to exert its biological effects by inhibiting various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. It has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for cognitive function.
Biochemical and Physiological Effects:
2-{[(2-cyclohexylethyl)thio]methyl}-1H-benzimidazole has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[(2-cyclohexylethyl)thio]methyl}-1H-benzimidazole in lab experiments include its ease of synthesis, low toxicity, and potential therapeutic applications. However, its limitations include its limited solubility in aqueous solutions and its relatively low potency compared to other compounds with similar biological activities.

Future Directions

There are several future directions for research on 2-{[(2-cyclohexylethyl)thio]methyl}-1H-benzimidazole. One potential direction is to investigate its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as an anti-cancer agent, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets.

Scientific Research Applications

2-{[(2-cyclohexylethyl)thio]methyl}-1H-benzimidazole has been studied extensively for its potential applications in various fields. In medicinal chemistry, this compound has been investigated for its anti-tumor, anti-inflammatory, and anti-microbial properties. It has also been studied for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.